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Compound of Interest

Compound Name: CRX 527

Cat. No.: B1240802

Disclaimer: A publicly available Safety Data Sheet (SDS) for CRX-527 could not be located.
The following information is based on the product information available from suppliers and
general safety principles for handling potent, synthetic biological-response modifiers in a
laboratory setting. This guidance is intended to supplement, not replace, the official SDS which
should be obtained from the supplier before any handling of this compound.

CRX-527 is a synthetic analog of lipid A and a potent Toll-like receptor 4 (TLR4) agonist.[1] As
such, it is a biologically active substance that requires careful handling to avoid unintended
immune stimulation. It is typically supplied as a clear, lipidic film.[1]

Property Value Source

Chemical Formula Cs1H151N2019P InvivoGen
Molecular Weight 1488.07 g/mol InvivoGen
Appearance Clear lipidic film InvivoGen
Solubility 1 mg/mL in DMSO InvivoGen
Storage -20°C for long-term storage InvivoGen

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1240802?utm_src=pdf-interest
https://www.invivogen.com/crx527
https://www.invivogen.com/crx527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Due to its biological activity, appropriate personal protective equipment must be worn at all
times when handling CRX-527 to prevent accidental exposure.

PPE Specification

Gloves Nitrile or other chemically resistant gloves.

Safety glasses with side shields or safety

Eye Protection
goggles.

Lab Coat Standard laboratory coat.

) ) Not generally required for non-volatile solids, but
Respiratory Protection ) o )
may be necessary if aerosolization is possible.

Operational Plan: Reconstitution and Handling

The following is a general protocol for the reconstitution and handling of CRX-527.
Materials:

Vial of CRX-527

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

o Equilibrate the vial of CRX-527 to room temperature before opening.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve a 1 mg/mL stock
solution.

» Vortex briefly to ensure complete dissolution. The solution should be clear and colorless.
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 Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to
avoid repeated freeze-thaw cycles.

o Store the stock solution and aliquots at -20°C.

CRX-527 Handling Workflow

Preparation
- Don PPE
- Prepare workspace

Reconstitution
- Equilibrate vial

- Add DMSO
- Vortex

Aliquoting
- Dispense into single-use tubes
Storage
- Store at -20°C

Experimental Use
- Follow protocol

Disposal
- Decontaminate
- Dispose as chemical waste
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Caption: Workflow for the safe handling of CRX-527.

Disposal Plan

All materials that have come into contact with CRX-527, including pipette tips, tubes, and
gloves, should be considered chemical waste.

Waste Type Disposal Procedure

) Collect in a designated, sealed waste container.
Unused CRX-527 solution )
Label as hazardous chemical waste.

) ) ) Place in a designated biohazard or chemical
Contaminated labware (e.g., pipette tips, tubes)
waste bag.

) Dispose of in the appropriate laboratory waste
Contaminated PPE
stream.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Signaling Pathway

CRX-527 functions as a TLR4 agonist, initiating a signaling cascade that leads to the activation

of the innate immune system.[1]
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CRX-527 TLR4 Signaling Pathway

Click to download full resolution via product page

Caption: Simplified TLR4 signaling pathway initiated by CRX-527.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
CRX-527]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240802#personal-protective-equipment-for-
handling-crx-527]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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